Cas no 88733-61-3 (Benzene, 1-decynyl-)
Benzene, 1-decynyl- structure
Product Name:Benzene, 1-decynyl-
CAS No:88733-61-3
MF:C16H22
MW:214.345884799957
CID:622840
Update Time:2023-08-03
Benzene, 1-decynyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 3-decynyl-
- 1-Phenyl-1-decyne
- Benzene, 1-decynyl-
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- Inchi: 1S/C16H22/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8H2,1H3
- InChI Key: JPWJCYLWZFYUBK-UHFFFAOYSA-N
- SMILES: C(CCCC#CC1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 209
- Topological Polar Surface Area: 0
Benzene, 1-decynyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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